N-(Pyrrolidin-3-ylmethyl)cyclopropanamine
Cat. No. B1625716
Key on ui cas rn:
91187-89-2
M. Wt: 140.23 g/mol
InChI Key: ODXGUKYYNHKQBC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04604401
Procedure details
A mixture of 13.6 g (59.0 mmol) of 1-(phenylmethyl)-N-cyclopropyl-3-pyrrolidinemethanamine, 0.5 g of 20% palladium on carbon and 140 ml of methanol was shaken in an atmosphere of hydrogen at about 50 psi and room temperature for 24 hours. The catalyst was removed by filtering through Celite, the filtrate concentrated and distilled in vacuo to give 6.3 g of N-cyclopropyl-3-pyrrolidinemethanamine, bp 88°-90° /13 mm.
Quantity
13.6 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
C1(C[N:8]2[CH2:12][CH2:11][CH:10]([CH2:13][NH:14][CH:15]3[CH2:17][CH2:16]3)[CH2:9]2)C=CC=CC=1.[H][H]>[Pd].CO>[CH:15]1([NH:14][CH2:13][CH:10]2[CH2:11][CH2:12][NH:8][CH2:9]2)[CH2:17][CH2:16]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
13.6 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)CN1CC(CC1)CNC1CC1
|
|
Name
|
|
|
Quantity
|
0.5 g
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
|
|
Name
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|
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Quantity
|
140 mL
|
|
Type
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solvent
|
|
Smiles
|
CO
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The catalyst was removed
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
by filtering through Celite
|
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
the filtrate concentrated
|
DISTILLATION
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Type
|
DISTILLATION
|
|
Details
|
distilled in vacuo
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(CC1)NCC1CNCC1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.3 g | |
| YIELD: CALCULATEDPERCENTYIELD | 76.1% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
